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Compound of Interest

Compound Name: C.1. Acid yellow 3

Cat. No.: B1669019

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Yellow 3, a synthetic quinoline dye, is a compound of significant interest across
various scientific and industrial domains. This guide provides an in-depth overview of its
chemical identity, properties, and relevant experimental protocols, tailored for a technical
audience.

Chemical Identification and Synonyms

The Chemical Abstracts Service (CAS) number for C.I. Acid Yellow 3 is 8004-92-0[1][2][3][4].
This dye is known by a multitude of synonyms, reflecting its widespread use.

Table 1: Synonyms of C.I. Acid Yellow 3
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Synonym

Quinoline Yellow[2]

C.1. 47005(3]

D & C Yellow No. 10[1]

Food Yellow 13[1]

Acid Quinoline Yellow WsJ[1]

Acid Yellow QSJ[1]

Anhydride phtalique, produits de reaction avec la methylquinoline et la quinoline sulfurises[1]

Basacid Yellow 094[1]

Basovit Yellow 095E[1]

Cogilor Yellow 112.12[1]

Japan Yellow 203

E104

Physicochemical Properties

C.l. Acid Yellow 3 is a water-soluble anionic dye characterized by its vibrant yellow hue. Its
chemical structure and properties are summarized below.

Table 2: Physicochemical Properties of C.I. Acid Yellow 3
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Property Value Reference
Molecular Formula C18H9NNa208S2 [1]
Molecular Weight 477.38 g/mol [5]
Appearance Yellow to orange powder [4]
Melting Point 150°C (Decomposes) [4]
Water Solubility 225 g/L (20 °C) [4]
LogP 3.36740 [4]

Toxicological Data

The safety of C.lI. Acid Yellow 3 has been evaluated by various regulatory bodies. Key
toxicological data are presented below.

Table 3: Toxicological Profile of C.I. Acid Yellow 3

Parameter Value Species Reference

Acceptable Daily

0-10 mg/kg bw/da Human 6
Intake (ADI) I Y o]
No-Observed-
Adverse-Effect Level 250 mg/kg bw/day Rat [6]
(NOAEL)
LD50 (Oral) 2000 mg/kg Rat [5]
LD50 (Oral) >1000 mg/kg bw Dog [5]

Experimental Protocols

Due to the lack of detailed experimental protocols for the synthesis of C.l. Acid Yellow 3 in the
provided search results, this section will focus on a representative experimental workflow: the
photocatalytic degradation of the dye. This is a crucial area of research for addressing the
environmental impact of such compounds.
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Experimental Protocol: Photocatalytic Degradation of C.I. Acid Yellow 3

Objective: To evaluate the degradation efficiency of C.I. Acid Yellow 3 using a semiconductor
photocatalyst under UV irradiation.

Materials:

C.l. Acid Yellow 3

 Titanium dioxide (TiO2) nanopowder (or other suitable photocatalyst)
e Deionized water

e UV lamp (e.g., low-pressure mercury lamp)

e Magnetic stirrer and stir bars

» Beakers or reaction vessel

e Spectrophotometer

e pH meter

Procedure:

o Preparation of Dye Solution: Prepare a stock solution of C.I. Acid Yellow 3 of a known
concentration (e.g., 100 mg/L) in deionized water. From this, prepare working solutions of the
desired experimental concentration (e.g., 20 mg/L).

o Catalyst Suspension: In a beaker or reaction vessel, add a specific amount of the
photocatalyst (e.g., 50 mg/L of TiO2) to a measured volume of the C.I. Acid Yellow 3
working solution.

o Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30
minutes) to allow for the establishment of adsorption-desorption equilibrium between the dye
molecules and the catalyst surface.
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e Photocatalytic Reaction: Place the reaction vessel under the UV lamp and begin irradiation.
Continue stirring throughout the experiment to ensure a homogenous suspension.

o Sample Collection: At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw a
small aliquot of the suspension.

o Sample Analysis: Centrifuge or filter the collected samples to remove the photocatalyst
particles. Measure the absorbance of the supernatant at the maximum wavelength of
absorption for C.I. Acid Yellow 3 using a spectrophotometer.

o Data Analysis: Calculate the degradation efficiency at each time point using the following
formula: Degradation Efficiency (%) = [(Ao - At) / Ao] X 100 Where Ao is the initial absorbance
(after the dark period) and At is the absorbance at time t.

Signaling Pathways and Experimental Workflows

Currently, there is no readily available information in the scientific literature detailing specific
signaling pathways directly involving C.lI. Acid Yellow 3. The primary research focus on this
compound appears to be in the areas of material science, analytical chemistry, and toxicology
rather than cell signaling.

However, a logical workflow for a common experimental procedure involving this dye, such as
its photocatalytic degradation, can be visualized.
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Caption: Workflow for the photocatalytic degradation of C.I. Acid Yellow 3.

Conclusion

C.l. Acid Yellow 3 is a well-characterized synthetic dye with a broad range of applications.
While its physicochemical and toxicological properties are well-documented, further research is
needed to elucidate its potential interactions with biological systems at a molecular level. The
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provided experimental protocol for photocatalytic degradation offers a starting point for studies
aimed at mitigating the environmental impact of this and similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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